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Compound of Interest

Compound Name: 1-Bromo-3-fluoropropane

Cat. No.: B1205824 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe laboratory

practices is paramount. This guide provides essential, immediate safety and logistical

information for handling 1-Bromo-3-fluoropropane (CAS No: 352-91-0), a flammable and

hazardous chemical. Adherence to these procedures is critical for minimizing risks and

ensuring a safe research environment.

1. Hazard Identification and Engineering Controls

1-Bromo-3-fluoropropane is a flammable liquid and vapor that can cause irritation to the

eyes, skin, and respiratory system.[1][2] It is also harmful if swallowed.[3][4] Due to its

flammability, it is crucial to handle this chemical in a well-ventilated area, preferably within a

chemical fume hood.[1][5] All sources of ignition, such as open flames, sparks, and hot

surfaces, must be eliminated from the handling area.[3][5] Use spark-proof tools and explosion-

proof equipment when transferring or handling the material.[1][5]

Facilities must be equipped with an eyewash station and a safety shower in the immediate

vicinity of where 1-Bromo-3-fluoropropane is handled.[1][5]

2. Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 1-Bromo-3-
fluoropropane.
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PPE Category Specifications Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and vapors that can cause eye

irritation.[1]

Hand Protection

Chemical-impermeable gloves

(e.g., Nitrile, Neoprene).

Inspect gloves for integrity

before each use.

To prevent skin contact, which

can cause irritation.[1][3]

Body Protection
A flame-retardant lab coat or

chemical-resistant apron.

To protect against accidental

splashes and contamination of

personal clothing.[1]

Respiratory Protection

A NIOSH-approved respirator

with organic vapor cartridges is

recommended if ventilation is

inadequate or for spill

response.

To prevent inhalation of

vapors, which can cause

respiratory tract irritation.[1]

3. Operational Plan for Handling 1-Bromo-3-fluoropropane

A systematic approach to handling 1-Bromo-3-fluoropropane is essential for safety. The

following workflow outlines the key steps from preparation to disposal.

Preparation Handling Cleanup & Disposal

Don Appropriate PPE Set Up in Fume Hood Gather Materials & Check Equipment Transfer Chemical Using Spark-Proof Tools Perform Experiment Securely Close Container After Use Decontaminate Work Area Segregate & Label Waste Dispose of Waste per Institutional Guidelines Doff PPE Correctly

cluster_prep cluster_handling cluster_cleanup

Click to download full resolution via product page

Figure 1. Workflow for the safe handling of 1-Bromo-3-fluoropropane.
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4. Experimental Protocol: Step-by-Step Handling Procedure

4.1. Preparation

Don PPE: Before entering the laboratory, put on a lab coat, chemical safety goggles, and

appropriate gloves.

Ensure Ventilation: Verify that the chemical fume hood is functioning correctly.

Prepare Work Area: Ensure the work area inside the fume hood is clean and uncluttered.

Remove all flammable materials and potential ignition sources.

Assemble Equipment: Gather all necessary spark-proof tools and glassware. Ground and

bond containers when transferring the chemical.[1][5]

4.2. Handling

Transfer: Carefully transfer 1-Bromo-3-fluoropropane from its storage container to the

reaction vessel inside the fume hood.

Execution: Perform the experimental procedure, keeping the sash of the fume hood at the

lowest practical height.

Storage: After use, tightly close the container and store it in a cool, dry, well-ventilated area

away from incompatible substances.[1][5]

4.3. Spill Management

In the event of a small spill, absorb it with an inert material such as vermiculite, sand, or

earth.[1][5]

Use non-sparking tools to collect the absorbed material and place it in a suitable, sealed

container for disposal.[1][5]

For large spills, evacuate the area and follow emergency procedures.

5. Disposal Plan
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All waste materials, including empty containers, contaminated PPE, and spill cleanup materials,

must be treated as hazardous waste.

Waste Collection: Collect all 1-Bromo-3-fluoropropane waste in a designated, properly

labeled, and sealed container.

Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and

local regulations.[1] Do not dispose of it down the drain.

By adhering to these safety protocols, researchers can mitigate the risks associated with

handling 1-Bromo-3-fluoropropane and maintain a safe and productive laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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